Cas no 33979-03-2 (2,2',4,4',6,6'-Hexachlorobiphenyl)
2,2',4,4',6,6'-Hexachlorobiphenyl (CAS No. 35065-28-2) is a polychlorinated biphenyl (PCB) congener characterized by its symmetrical hexachlorinated structure. This compound exhibits high thermal stability and chemical inertness due to the presence of chlorine atoms at the ortho, meta, and para positions, which enhance its resistance to degradation. It is primarily utilized as a reference standard in environmental and toxicological studies to analyze PCB contamination and assess the persistence of chlorinated organic pollutants. Its well-defined structure and purity make it valuable for calibration in gas chromatography-mass spectrometry (GC-MS) applications. However, its bioaccumulative potential and toxicity necessitate strict handling protocols in laboratory settings.
33979-03-2 structure
Product Name:2,2',4,4',6,6'-Hexachlorobiphenyl
CAS No:33979-03-2
MF:C12H4Cl6
MW:360.878157615662
CID:309308
PubChem ID:36647
Update Time:2025-07-02
2,2',4,4',6,6'-Hexachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,2,2',4,4',6,6'-hexachloro-
- 2,2',4,4',6,6'-Hexachlorobiphenyl
- 1,3,5-trichloro-2-(2,4,6-trichlorophenyl)benzene
- 2,2',4,4',6,6'-Hexachlorobiphenyl Solution
- 5-PHENYL-2,4'-BIPYRIDINE
- 1,1'-Biphenyl,2,2',4,4',6,6'-hexachloro
- 2,2',4,4',5,5'-Hexachlorobiphenyl
- 2,2',4,4',6,6'-Hcb
- 2,2',4,4',6,6'-Hexachloro-1,1'-biphenyl
- 2,2',4,4',6,6'-hexachlorodiphenyl
- 2,4,6,2',4',6'-Hexachlorobiphenyl
- Biphenyl,2,2',4,4',6,6'-hexachloro
- EINECS 251-773-8
- CHEBI:34203
- SCHEMBL2937097
- BRN 2058693
- Q27115900
- 2,2 inverted exclamation mark ,4,4 inverted exclamation mark ,6,6 inverted exclamation mark -Hexachlorobiphenyl
- CS-0451372
- ICOAEPDGFWLUTI-UHFFFAOYSA-N
- HEXACHLOROBIPHENYL, 2,4,6,2',4',6'-
- 246-HCB
- SY250283
- 33979-03-2
- DTXCID1020302
- Biphenyl, 2,2',4,4',6,6'-hexachloro-
- PCB No. 155 10 microg/mL in Isooctane
- UNII-R9YK3084VS
- InChI=1/C12H4Cl6/c13-5-1-7(15)11(8(16)2-5)12-9(17)3-6(14)4-10(12)18/h1-4
- NS00029587
- 5-(3-(tert-butyl)-1-(cyclopropylmethyl)ureido)-N,N-diethyl-1,3,4-thiadiazole-2-sulfonamide
- DTXSID3040302
- 1,1'-Biphenyl, 2,2',4,4',6,6'-hexachloro-
- PCB No. 155
- R9YK3084VS
- MFCD00152541
- PCB 155
-
- Inchi： 1S/C12H4Cl6/c13-5-1-7(15)11(8(16)2-5)12-9(17)3-6(14)4-10(12)18/h1-4H
- InChI Key： ICOAEPDGFWLUTI-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 357.84400
- Monoisotopic Mass: 357.844416
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.5940 (rough estimate)
- Melting Point: 112.5°C
- Boiling Point: 446.99°C (rough estimate)
- Flash Point: 170.5 °C
- Refractive Index: 1.6270 (rough estimate)
- PSA: 0.00000
- LogP: 7.27400
2,2',4,4',6,6'-Hexachlorobiphenyl Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,2',4,4',6,6'-Hexachlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H128965-1ml |
2,2',4,4',6,6'-Hexachlorobiphenyl |
33979-03-2 | 100 ug/mL in Isooctane | 1ml |
¥203.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032487-1ml |
2,2',4,4',6,6'-Hexachlorobiphenyl |
33979-03-2 | 35 μg/mL （） | 1ml |
￥268 | 2024-05-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H863591-1ml |
2,2',4,4',6,6'-Hexachlorobiphenyl |
33979-03-2 | 100 μg/mL | 1ml |
￥186.00 | 2022-01-10 | |
| TRC | H295030-1mg |
2,2',4,4',6,6'-Hexachlorobiphenyl |
33979-03-2 | 1mg |
$259.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522039-1g |
2,2',4,4',6,6'-Hexachloro-1,1'-biphenyl |
33979-03-2 | 98% | 1g |
￥279.00 | 2024-05-18 |
2,2',4,4',6,6'-Hexachlorobiphenyl Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:33979-03-2)PCB 155
Order Number:LE13860
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
2,2',4,4',6,6'-Hexachlorobiphenyl Related Literature
-
Ekaterina P. Nesterenko,Pavel N. Nesterenko,Damian Connolly,Xiaoyun He,Patrick Floris,Emer Duffy,Brett Paull Analyst 2013 138 4229
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:33979-03-2)PCB 155
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry